Cas no 261762-96-3 (3-Chloro-2-fluorophenylacetic acid)

• Product Name: 3-Chloro-2-fluorophenylacetic acid
• CAS No: 261762-96-3
• MF: C₈H₆ClFO₂
• MW: 188.583445072174
• MDL: MFCD01631554
• CID: 92602
• PubChem ID: 2773720
• Update Time: 2025-06-11

3-Chloro-2-fluorophenylacetic acid Chemical and Physical Properties

Names and Identifiers

• 2-(3-Chloro-2-fluorophenyl)acetic acid
• 3-Chloro-2-fluorophenylacetic acid
• 2-Fluoro-3-chlorophenylacetic acid
• (3-chloro-2-fluorophenyl)acetic acid
• PubChem7138
• 2-(3-chloro-2-fluoro-phenyl)acetic Acid
• LBGHWXGWKTZILK-UHFFFAOYSA-N
• 2263AB
• SBB065962
• TRA0037286
• Benzeneacetic acid,3-chloro-2-fluoro-
• benzeneacetic acid, 3-chloro-2-fluoro-
• (3-Chloro-2-fluoro-phenyl)-acetic acid
• SY03550
• 2-(3-chloro-2-fluorophenyl) acetic acid
• AKOS005258505
• 3-Chloro-2-fluorophenylacetic acid, 97%
• AM808196
• FT-0653250
• 2-(3-Chloro-2-fluorophenyl)aceticacid
• SCHEMBL867945
• MFCD01631554
• 3-chloro-2-fluorophenylacetic acid, AldrichCPR
• CS-W016771
• DTXSID30378668
• A818272
• SY035509
• 261762-96-3
• DS-5022
• EN300-159890
• DB-013563

• MDL： MFCD01631554
• Inchi： 1S/C8H6ClFO2/c9-6-3-1-2-5(8(6)10)4-7(11)12/h1-3H,4H2,(H,11,12)
• InChI Key： LBGHWXGWKTZILK-UHFFFAOYSA-N
• SMILES： ClC1=CC=CC(=C1F)CC(=O)O

Computed Properties

• Exact Mass: 188.00400
• Monoisotopic Mass: 188.004
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 174
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 2.1
• Topological Polar Surface Area: 37.3

Experimental Properties

• Color/Form: White crystalline powder
• Density: 1.417±0.06 g/cm3 (20 ºC 760 Torr),
• Melting Point: No data available
• Boiling Point: 296.4℃ at 760mmHg
• Flash Point: 133.1±23.2 °C
• Refractive Index: 1.548
• Solubility: Very slightly soluble (0.4 g/l) (25 º C),
• PSA: 37.30000
• LogP: 2.10620
• Solubility: Not determined

3-Chloro-2-fluorophenylacetic acid Security Information

• Signal Word：warning
• Hazard Statement： Irritant
• Warning Statement： P264Thoroughly clean after treatment
  P280Wear protective gloves/Wear protective clothing/Wear protective goggles/Wear a protective mask
  P305If it enters the eyes
  P351Rinse carefully with water for a few minutes
  P338Remove the contact lens(If any)And easy to operate,Continue flushing
  P337If eye irritation persists
  P313Obtain medical advice/care
• Hazard Category Code： 36/37/38
• Safety Instruction： 26-36/37/39
• Hazardous Material Identification：
• HazardClass：IRRITANT
• Risk Phrases：R36/37/38
• Storage Condition：Store at 4°C,-4At ℃Store…Better

Additional information on 3-Chloro-2-fluorophenylacetic acid

3-Chloro-2-fluorophenylacetic Acid: An Overview of a Versatile Compound (CAS No. 261762-96-3)

3-Chloro-2-fluorophenylacetic acid (CAS No. 261762-96-3) is a halogenated aromatic carboxylic acid that has garnered significant attention in recent years due to its unique chemical properties and potential applications in various fields, including pharmaceuticals, agrochemicals, and materials science. This compound is characterized by its chloro and fluoro substituents on the phenyl ring, which confer it with distinct reactivity and biological activity.

The molecular structure of 3-Chloro-2-fluorophenylacetic acid consists of a benzene ring with a chlorine atom at the 3-position and a fluorine atom at the 2-position, attached to an acetic acid moiety. This arrangement of functional groups imparts the compound with a high degree of chemical stability and reactivity, making it a valuable building block in synthetic chemistry. The presence of both chlorine and fluorine atoms also influences the compound's physical properties, such as solubility, melting point, and boiling point.

In the pharmaceutical industry, 3-Chloro-2-fluorophenylacetic acid has been explored as an intermediate in the synthesis of various drugs. Its halogenated structure allows for the introduction of additional functional groups through substitution reactions, which can enhance the pharmacological properties of the final product. For instance, recent studies have shown that derivatives of this compound exhibit potent anti-inflammatory and analgesic activities, making them promising candidates for the development of new therapeutic agents.

Beyond pharmaceuticals, 3-Chloro-2-fluorophenylacetic acid has found applications in the agrochemical sector. The compound's ability to undergo selective substitution reactions makes it a useful precursor in the synthesis of herbicides and pesticides. Research has demonstrated that certain derivatives of this compound possess excellent herbicidal activity against a wide range of weed species, while maintaining low toxicity to non-target organisms. This makes them attractive options for sustainable agricultural practices.

In materials science, the unique electronic properties of 3-Chloro-2-fluorophenylacetic acid have been leveraged to develop novel materials with enhanced performance characteristics. For example, when incorporated into polymer matrices, this compound can improve the thermal stability and mechanical strength of the resulting materials. Additionally, its halogenated structure can be utilized to tune the optical properties of materials, making them suitable for use in optoelectronic devices such as organic light-emitting diodes (OLEDs).

The synthesis of 3-Chloro-2-fluorophenylacetic acid typically involves multi-step processes that involve halogenation and carboxylation reactions. One common synthetic route involves starting from a substituted benzene derivative and introducing the chlorine and fluorine atoms through selective halogenation reactions. Subsequently, the carboxylic acid group is introduced via methods such as carboxylation or esterification followed by hydrolysis. Recent advancements in catalytic methods have led to more efficient and environmentally friendly synthetic pathways for this compound.

The safety profile of 3-Chloro-2-fluorophenylacetic acid is an important consideration in its industrial applications. While it is not classified as a hazardous material under current regulations, proper handling and storage practices are recommended to ensure worker safety and environmental protection. Studies have shown that this compound has low toxicity when used under controlled conditions, but precautions should be taken to avoid prolonged exposure or inhalation.

In conclusion, 3-Chloro-2-fluorophenylacetic acid (CAS No. 261762-96-3) is a versatile compound with a wide range of applications in pharmaceuticals, agrochemicals, and materials science. Its unique chemical structure and properties make it an attractive building block for synthetic chemists and researchers working on developing new products with enhanced performance characteristics. As research continues to uncover new uses for this compound, it is likely to play an increasingly important role in various industries.